4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide

• CAS No.: 62359-73-3
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 4-[2-oxo-2-(2-phenoxyphenyl)ethyl]benzenecarboximidamide
• InChI: InChI=1S/C21H18N2O2/c22-21(23)16-12-10-15(11-13-16)14-19(24)18-8-4-5-9-20(18)25-17-6-2-1-3-7-17/h1-13H,14H2,(H3,22,23)
• InChI Key: YKTATSYXGVAQBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)CC3=CC=C(C=C3)C(=N)N

Description

4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide is a complex organic compound with a unique structure that includes both phenoxy and benzene rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the nucleophilic aromatic substitution reaction, where an aryl halide is reacted with a nucleophile under specific conditions . The reaction conditions often include the use of strong bases and solvents such as toluene .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include potassium tert-butoxide, sodium borohydride, and various solvents like ethyl acetate and chloroform . The reaction conditions vary depending on the desired product and may include specific temperatures, pressures, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols .

Scientific Research Applications

4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

4-[2-Oxo-2-(2-phenoxyphenyl)ethyl]benzene-1-carboximidamide can be compared with other similar compounds, such as:

Ethyl 2-oxo-4-phenylbutyrate: This compound has a similar structure but lacks the phenoxy group, leading to different chemical properties and applications.

2-(2-(4-Fluorophenyl)-2-oxo-1-phenylethyl)-4-methyl-3-oxo-N-phenylpentanamide: This compound has a fluorine atom and a different substitution pattern, resulting in unique reactivity and uses.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.